Cas no 2138233-36-8 (3-butyl-1-[(2,3,4,5-tetrahydro-1H-1-benzazepin-2-yl)methyl]urea)

• Product Name: 3-butyl-1-[(2,3,4,5-tetrahydro-1H-1-benzazepin-2-yl)methyl]urea
• CAS No: 2138233-36-8
• MF: C₁₆H₂₅N₃O
• MW: 275.38920378685
• CID: 6405971
• PubChem ID: 165476732
• Update Time: 2025-10-23

3-butyl-1-[(2,3,4,5-tetrahydro-1H-1-benzazepin-2-yl)methyl]urea Chemical and Physical Properties

Names and Identifiers

• EN300-763173
• 2138233-36-8
• 3-butyl-1-[(2,3,4,5-tetrahydro-1H-1-benzazepin-2-yl)methyl]urea

• Inchi： 1S/C16H25N3O/c1-2-3-11-17-16(20)18-12-14-9-6-8-13-7-4-5-10-15(13)19-14/h4-5,7,10,14,19H,2-3,6,8-9,11-12H2,1H3,(H2,17,18,20)
• InChI Key： BNWXAHPGOSYPQY-UHFFFAOYSA-N
• SMILES： O=C(NCCCC)NCC1CCCC2C=CC=CC=2N1

Computed Properties

• Exact Mass: 275.199762429g/mol
• Monoisotopic Mass: 275.199762429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 53.2Ų

Additional information on 3-butyl-1-[(2,3,4,5-tetrahydro-1H-1-benzazepin-2-yl)methyl]urea

3-butyl-1-[(2,3,4,5-tetrahydro-1H-1-benzazepin-2-yl)methyl]urea: A Comprehensive Overview

3-butyl-1-[(2,3,4,5-tetrahydro-1H-1-benzazepin-2-yl)methyl]urea, identified by the CAS registry number 2138233-36-8, is a compound of significant interest in contemporary chemical research. This compound belongs to the class of ureas, which are widely studied for their diverse applications in pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a benzazepine ring system fused with a tetrahydro configuration, which imparts unique electronic and steric properties. The presence of a butyl group further enhances its chemical versatility.

The synthesis of 3-butyl-1-[(2,3,4,5-tetrahydro-1H-1-benzazepin-2-yl)methyl]urea involves a multi-step process that typically begins with the preparation of the benzazepine core. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing both time and cost. Researchers have also explored the use of green chemistry principles to minimize environmental impact during the production process. The incorporation of the butyl group is achieved through alkylation or acylation reactions, depending on the desired stereochemistry and functional group compatibility.

One of the most promising applications of this compound lies in its potential as a pharmaceutical agent. Studies have shown that benzazepine derivatives exhibit significant biological activity, particularly in modulating neurotransmitter systems. For instance, this compound has demonstrated affinity for serotonin receptors, making it a candidate for treating conditions such as depression and anxiety. Furthermore, its ability to act as an antagonist or agonist depending on the dosage offers flexibility in therapeutic applications.

In addition to its pharmacological potential, 3-butyl-1-[(2,3,4,5-tetrahydro-1H-1-benzazepin-2-yl)methyl]urea has shown promise in the field of agricultural chemistry. Its ability to inhibit certain enzymes involved in plant growth regulation suggests its use as a herbicide or plant growth regulator. Recent studies have focused on optimizing its stability under environmental conditions to enhance its efficacy in agricultural settings.

The structural complexity of this compound presents both challenges and opportunities for researchers. The presence of a tetrahydrobenzazepine ring system introduces steric hindrance that can complicate synthetic pathways. However, this same feature contributes to its unique pharmacokinetic properties, including prolonged half-life and improved bioavailability. Advanced computational methods such as molecular docking simulations have been employed to predict its binding affinities with various biological targets.

From an environmental perspective, understanding the degradation pathways of CAS No 2138233-36-8 is crucial for assessing its ecological impact. Research indicates that under aerobic conditions, the compound undergoes microbial degradation through hydrolytic cleavage and oxidative mechanisms. Efforts are ongoing to develop bioremediation strategies that can efficiently break down this compound in contaminated environments.

In conclusion, 3-butyl-1-[(2,3,4,5-tetrahydro-1H-benzazepin) methyl]urea (CAS No 2138233) represents a multifaceted compound with applications spanning pharmaceuticals and agriculture. Its unique chemical structure and versatile functional groups make it an attractive target for further research and development. As advancements in synthetic methodologies and computational modeling continue to evolve, the full potential of this compound is expected to be realized across various industries.